Cas no 2137616-30-7 (methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate)

• Product Name: methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate
• CAS No: 2137616-30-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6273589
• PubChem ID: 165483585
• Update Time: 2025-06-26

methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate
• EN300-1104901
• 2137616-30-7

• Inchi： 1S/C13H22O4/c1-6-10(14)9(12(16)17-5)8-11(15)13(3,4)7-2/h9H,6-8H2,1-5H3
• InChI Key： SRHPNYMIRQQWDS-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)C(CC)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate

Professional Introduction to Methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate (CAS No. 2137616-30-7)

Methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate, identified by the CAS number 2137616-30-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from synthetic chemistry to biomedical investigations.

The molecular formula of methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate is C₁₁H₂₀O₃, which underscores its complexity and the diverse functional groups it possesses. These functional groups, including the ester and ketone moieties, contribute to its reactivity and make it a valuable intermediate in various chemical syntheses. The presence of two methyl groups at the fifth carbon position enhances its stability and influences its interactions with other molecules.

In recent years, the study of such compounds has been further propelled by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the behavior of methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate in different environments, including its potential role as a precursor in drug development. For instance, computational studies have suggested that this compound might serve as a building block for more complex molecules with therapeutic properties.

The pharmaceutical industry has been particularly interested in exploring the applications of CAS No. 2137616-30-7. Researchers are investigating its potential as a scaffold for novel drugs that target various diseases. One area of interest is its use in the development of anti-inflammatory agents. The structural features of this compound allow it to mimic natural bioactive molecules, which could lead to the discovery of new treatments for conditions like arthritis and inflammatory bowel disease.

Additionally, the compound's unique chemical properties make it a candidate for use in agrochemical formulations. Its stability and reactivity under different conditions could be leveraged to develop more effective pesticides and herbicides. These applications are particularly relevant in the context of global food security challenges, where efficient crop protection solutions are essential.

The synthesis of methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate is another area where significant progress has been made. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield. Techniques such as catalytic hydrogenation and esterification have been refined to optimize the reaction pathways, making it more cost-effective and environmentally friendly.

In academic research, this compound has been used as a model system to study reaction mechanisms and develop new synthetic strategies. Its versatility allows researchers to test various hypotheses about molecular interactions and transformations. Such studies not only contribute to fundamental chemical knowledge but also provide practical insights for industrial applications.

The safety profile of CAS No. 2137616-30-7 is another critical aspect that has been thoroughly examined. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have shown that when handled properly, the compound poses minimal risk. However, it is essential to follow standard laboratory protocols to ensure safe handling and disposal.

The regulatory landscape for such compounds is also evolving. Regulatory bodies are increasingly focusing on the environmental impact of chemical products, leading to stricter guidelines for their production and use. This trend has encouraged manufacturers to adopt greener practices and develop more sustainable synthetic routes for compounds like methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate.

In conclusion, methyl 5,5-dimethyl-4-oxo-2-propanoylheptanoate (CAS No. 2137616-30-7) represents a promising area of research with diverse applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique molecular structure and functional groups make it a valuable tool for scientists exploring new frontiers in chemical innovation. As research continues to uncover its potential benefits, this compound is poised to play an increasingly important role in advancing scientific knowledge and industrial solutions.